Cas no 2229669-27-4 (3-(4,4-difluorocyclohexyl)prop-2-en-1-amine)

• Product Name: 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine
• CAS No: 2229669-27-4
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5976416
• PubChem ID: 165672107
• Update Time: 2025-05-20

3-(4,4-difluorocyclohexyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine
• EN300-1952347
• 2229669-27-4

• Inchi： 1S/C9H15F2N/c10-9(11)5-3-8(4-6-9)2-1-7-12/h1-2,8H,3-7,12H2/b2-1+
• InChI Key： SZVNTIODZUKAGU-OWOJBTEDSA-N
• SMILES： FC1(CCC(/C=C/CN)CC1)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine

3-(4,4-Difluorocyclohexyl)prop-2-en-1-amine: A Comprehensive Overview

The compound 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine, identified by the CAS number 2229669-27-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a cyclohexane ring substituted with two fluorine atoms and a propenylamine group. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable subject for research in organic synthesis and drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The difluorocyclohexane moiety in this compound contributes to its unique profile, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential in targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases.

The synthesis of 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine involves a combination of organic synthesis techniques, including Friedel-Crafts alkylation and subsequent functionalization steps. The introduction of the fluorine atoms is typically achieved through electrophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and selectivity. The propenylamine group is introduced via nucleophilic addition or conjugate addition reactions, depending on the desired stereochemistry and regioselectivity.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable amine-based polymers has been explored for use in high-performance adhesives and coatings. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. For instance, molecular docking studies have revealed that this compound can bind effectively to certain protein receptors, suggesting its potential as a lead compound in drug design.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use in industrial and pharmaceutical applications does not pose significant risks to ecosystems. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate.

In conclusion, 3-(4,4-difluorocyclohexyl)prop-2-en-1-amine (CAS No. 2229669-27-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic and computational chemistry, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern chemistry.